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Compound of Interest

Compound Name: Agronex

Cat. No.: B1211153

For Researchers, Scientists, and Drug Development Professionals

Introduction

The substance identified by the CAS number 8015-42-7, commercially known as Agronex, is
not a discrete chemical entity. Rather, it is a formulated product, specifically a non-ionic
coadjuvant, manufactured by Agrofercol. This technical guide will delve into the chemical
nature of its components, offering insights for researchers and professionals in drug
development and related scientific fields. It is crucial to note that "Agronex" is a trade name,
and other companies may use the same name for entirely different products. This guide
focuses on the agricultural adjuvant.

The primary function of Agronex is to enhance the efficacy of agricultural chemicals by acting
as a surfactant. It achieves this by reducing the surface tension of water, leading to more
uniform mixtures and improved penetration of active ingredients into plant tissues.

Chemical Composition

Agronex is a mixture of two main classes of non-ionic surfactants:

» Arylpolyethylene glycol ether (13.725%): This component belongs to the family of aryl C-
ethers. These are compounds where a polyoxyethylene chain is attached to an aromatic ring
through an ether linkage. A representative, though not explicitly confirmed, member of this
class is Polyoxyethylene Aryl Ether, which has been assigned the CAS number 9041-09-2.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1211153?utm_src=pdf-interest
https://www.benchchem.com/product/b1211153?utm_src=pdf-body
https://www.benchchem.com/product/b1211153?utm_src=pdf-body
https://www.benchchem.com/product/b1211153?utm_src=pdf-body
https://www.benchchem.com/product/b1211153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Ethoxylated alkylpolyether alcohol (13.725%): This is a broad class of surfactants derived
from the ethoxylation of fatty alcohols. The general structure consists of a hydrophobic alkyl
chain and a hydrophilic polyethylene glycol chain. The specific properties of these
surfactants depend on the length of the alkyl chain and the degree of ethoxylation. Various
CAS numbers are associated with this class, for instance, 68439-49-6 for C16-18 alcohol
ethoxylates and 68439-46-3 for C9-C11 alcohol ethoxylates.

Due to the proprietary nature of the formulation, the precise chemical structures and
proportions of the specific congeners within these classes in Agronex are not publicly
available. This variability is a critical consideration for any experimental design or application.

Physicochemical Properties

The following table summarizes the general physicochemical properties of Agronex and its
constituent classes of compounds, based on available data. It is important to recognize that
these are general values and can vary depending on the specific composition of the mixture.

Arylpolyethylene Ethoxylated
Agronex (as a

Property glycol ether alkylpolyether
product)
(general) alcohol (general)
o Colorless to pale Colorless to pale

Appearance Liquid o o

yellow liquid yellow liquid
pH (10% solution) 8.5 Neutral Neutral
Density 1.0 g/mL Varies ~0.9-1.0 g/mL
Solubility Soluble in water Soluble in water Soluble in water
Odor Mild, alcoholic Mild Mild, alcoholic

Experimental Protocols

Detailed experimental protocols for a proprietary mixture like Agronex are not available in the
public domain. However, researchers can devise protocols to characterize its properties based
on standard surfactant analysis methods.
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1. Determination of Critical Micelle Concentration (CMC): The CMC is a fundamental property
of a surfactant. It can be determined by measuring the change in a physical property of the
surfactant solution as a function of concentration. Common methods include:

o Surface Tensiometry: Measuring the surface tension of solutions at various concentrations
using a tensiometer (e.g., Du Nody ring method or Wilhelmy plate method). The CMC is
identified as the point where the surface tension ceases to decrease significantly with
increasing concentration.

» Conductivity Measurement: For ionic surfactants, conductivity changes can indicate micelle
formation. While Agronex is non-ionic, this method is generally not applicable.

e Spectroscopic Methods: Using fluorescent probes (e.g., pyrene) that exhibit changes in their
spectral properties upon incorporation into micelles.

2. Assessment of Wetting and Spreading Properties: The efficacy of an adjuvant is often
related to its ability to wet and spread on a surface. This can be quantified by:

o Contact Angle Measurement: A goniometer can be used to measure the contact angle of a
droplet of the Agronex solution on a hydrophobic surface (e.g., paraffin wax or a specific leaf
surface). A lower contact angle indicates better wetting.

3. Emulsification Stability Assays: To test the ability of Agronex to stabilize emulsions (e.g., of
an oil-based pesticide in water):

e Prepare an emulsion of a model oil and water with a specific concentration of Agronex.

» Monitor the stability of the emulsion over time by observing phase separation or by using
light scattering techniques to measure droplet size distribution.

Visualizing the Chemical Nature of Agronex
Components

The following diagrams, generated using the DOT language, illustrate the general chemical
structures of the surfactant classes present in Agronex and a conceptual workflow for their
analysis.
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General Structure of Agronex Components
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Caption: General chemical structures of the two main surfactant classes in Agronex.

Conceptual Workflow for Agronex Characterization
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Caption: A conceptual workflow for the chemical and functional characterization of Agronex.

Conclusion

Agronex, with CAS number 8015-42-7, is a formulated surfactant blend rather than a single
chemical compound. Its primary components are arylpolyethylene glycol ethers and
ethoxylated alkylpolyether alcohols. Due to the proprietary and potentially variable nature of its
exact composition, a detailed, universally applicable technical guide is challenging to construct.
Researchers and drug development professionals should approach the use of Agronex with
the understanding that it is a mixture of non-ionic surfactants. For precise experimental work, it
is recommended to either characterize the specific batch of the product being used through
analytical techniques or to source well-defined, individual surfactant molecules that fall within
the classes of compounds present in Agronex. This will ensure reproducibility and a clearer
understanding of the structure-activity relationships in any given application.

« To cite this document: BenchChem. [An In-depth Technical Examination of Agronex: A
Surfactant Adjuvant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211153#agronex-cas-number-and-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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